Cas no 193202-29-8 (Oxiranecarbonitrile,3-methyl-3-(1-methylethyl)- (9CI))

• Product Name: Oxiranecarbonitrile,3-methyl-3-(1-methylethyl)- (9CI)
• CAS No: 193202-29-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 116332
• PubChem ID: 45120377
• Update Time: 2025-06-09

Oxiranecarbonitrile,3-methyl-3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarbonitrile,3-methyl-3-(1-methylethyl)- (9CI)
• Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI)
• 193202-29-8
• EN300-699713
• 3-Methyl-3-(propan-2-yl)oxirane-2-carbonitrile
• Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)-

• Inchi： 1S/C7H11NO/c1-5(2)7(3)6(4-8)9-7/h5-6H,1-3H3
• InChI Key： AMTUSEDDOKKNMD-UHFFFAOYSA-N
• SMILES： O1C(C#N)C1(C)C(C)C

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 36.32

Additional information on Oxiranecarbonitrile,3-methyl-3-(1-methylethyl)- (9CI)

Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) (CAS No. 193202-29-8): An Overview

Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) (CAS No. 193202-29-8) is a specialized chemical compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-Methyl-3-(1-methylethyl)oxiranecarbonitrile, is characterized by its distinctive molecular framework, which includes a cyano group and a cyclopropane ring substituted with methyl and isopropyl groups. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research developments.

The molecular formula of Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) is C₈H₁₃N, and its molecular weight is approximately 127.19 g/mol. The compound's structure features a three-membered ring (cyclopropane) with a cyano group attached to one of the carbon atoms. The presence of the methyl and isopropyl substituents adds to the compound's complexity and influences its reactivity and stability.

In terms of physical properties, Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) is typically a colorless liquid at room temperature. It has a boiling point of around 105°C and a melting point of -65°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various chemical reactions and processes in both laboratory and industrial settings.

The synthesis of Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) can be achieved through several methods. One common approach involves the reaction of propylene oxide with acetonitrile in the presence of an appropriate catalyst. Another method involves the intramolecular cyclization of a suitable precursor molecule followed by functional group manipulation to introduce the cyano group. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for research and development purposes.

Recent research has highlighted the potential applications of Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) in various fields. In organic synthesis, the compound serves as an important intermediate for the preparation of more complex molecules with diverse functionalities. Its unique structure makes it particularly useful in the synthesis of natural products and pharmaceuticals where specific stereochemistry is required.

In the pharmaceutical industry, Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) has shown promise as a building block for the development of new drugs. Studies have demonstrated its potential in enhancing the bioavailability and efficacy of certain therapeutic agents. For example, researchers have explored its use in the synthesis of prodrugs that can improve drug delivery and reduce side effects.

Beyond pharmaceuticals, Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) has also found applications in materials science. Its cyclopropane ring structure can be utilized to create polymers with unique mechanical properties. Recent studies have focused on using this compound as a monomer for the synthesis of advanced materials with enhanced strength and flexibility.

In addition to its practical applications, Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) has been studied for its fundamental chemical properties. Researchers have investigated its reactivity with various functional groups and its behavior under different reaction conditions. These studies have provided valuable insights into the mechanisms governing its chemical transformations and have contributed to the development of new synthetic methodologies.

Safety considerations are an essential aspect when handling any chemical compound. While Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, Oxiranecarbonitrile, 3-methyl-3-(1-methylethyl)- (9CI) (CAS No. 193202-29-8) is a versatile chemical compound with significant potential in multiple scientific disciplines. Its unique molecular structure and favorable physical properties make it an attractive candidate for various applications in organic synthesis, pharmaceutical development, and materials science. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in modern chemistry.